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Introduction

ZIn005 is a small molecule that acts as a potent and selective transcriptional activator of
Peroxisome proliferator-activated receptor-gamma coactivator-1 alpha (PGC-1a).[1] PGC-1a is
a master regulator of mitochondrial biogenesis, energy metabolism, and the cellular stress
response.[2][3] Dysregulation of PGC-1a has been implicated in various metabolic diseases,
including type 2 diabetes, as well as in neurodegenerative disorders and cardiovascular
conditions. ZIn005 has been shown to increase the expression of PGC-1a and its downstream
target genes, leading to enhanced mitochondrial function, improved glucose uptake, and
increased fatty acid oxidation in various cell types.[1] These attributes make ZIn005 a valuable
tool for studying cellular metabolism and a potential therapeutic agent for metabolic and
mitochondrial-related diseases.

This guide provides detailed protocols for the administration of ZIn005 in cell culture
experiments, along with methods for assessing its biological effects.

Mechanism of Action

ZIn005 upregulates the transcription of the PPARGC1A gene (encoding PGC-1a). This action
is mediated, at least in part, through the activation of AMP-activated protein kinase (AMPK).[1]
[4] Activated AMPK can phosphorylate transcription factors that promote the expression of
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PGC-1a. Subsequently, PGC-1a co-activates nuclear respiratory factors (NRF-1 and NRF-2)
and other transcription factors to stimulate the expression of genes involved in mitochondrial
biogenesis (e.g., mitochondrial transcription factor A, TFAM), fatty acid oxidation, and glucose
metabolism.[2][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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